4-Methyl-3-nitrobenzoic acid
4-Methyl-3-nitrobenzoic acid
Prismatic crystals or off-white powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
96-98-0
VCID:
VC0181349
InChI:
InChI=1S/C8H7NO4/c1-5-2-3-6(8(10)11)4-7(5)9(12)13/h2-4H,1H3,(H,10,11)
SMILES:
CC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]
Molecular Formula:
C8H7NO4
Molecular Weight:
181.15 g/mol
4-Methyl-3-nitrobenzoic acid
CAS No.: 96-98-0
Main Products
VCID: VC0181349
Molecular Formula: C8H7NO4
Molecular Weight: 181.15 g/mol
| CAS No. | 96-98-0 |
|---|---|
| Product Name | 4-Methyl-3-nitrobenzoic acid |
| Molecular Formula | C8H7NO4 |
| Molecular Weight | 181.15 g/mol |
| IUPAC Name | 4-methyl-3-nitrobenzoic acid |
| Standard InChI | InChI=1S/C8H7NO4/c1-5-2-3-6(8(10)11)4-7(5)9(12)13/h2-4H,1H3,(H,10,11) |
| Standard InChIKey | BBEWSMNRCUXQRF-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-] |
| Canonical SMILES | CC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-] |
| Melting Point | 369 to 374 °F (NTP, 1992) |
| Physical Description | Prismatic crystals or off-white powder. (NTP, 1992) |
| Description | Prismatic crystals or off-white powder. (NTP, 1992) |
| Solubility | less than 1 mg/mL at 72° F (NTP, 1992) |
| Synonyms | 4-methyl-3-nitro-benzoic acid 4-methyl-3-nitrobenzoic acid |
| PubChem Compound | 7319 |
| Last Modified | Nov 12 2021 |
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